Cas no 1805460-38-1 (2-Cyano-3-methyl-5-(trifluoromethoxy)phenylacetic acid)

• Product Name: 2-Cyano-3-methyl-5-(trifluoromethoxy)phenylacetic acid
• CAS No: 1805460-38-1
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 5006409
• Update Time: 2025-10-21

2-Cyano-3-methyl-5-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-methyl-5-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C11H8F3NO3/c1-6-2-8(18-11(12,13)14)3-7(4-10(16)17)9(6)5-15/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： OVSMMBGVBPKPMO-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)C(C#N)=C(C=1)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on 2-Cyano-3-methyl-5-(trifluoromethoxy)phenylacetic acid

2-Cyano-3-methyl-5-(trifluoromethoxy)phenylacetic Acid: A Comprehensive Overview

The compound with CAS No. 1805460-38-1, known as 2-Cyano-3-methyl-5-(trifluoromethoxy)phenylacetic Acid, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of phenylacetic acid, featuring a cyano group at the 2-position, a methyl group at the 3-position, and a trifluoromethoxy substituent at the 5-position on the aromatic ring. The combination of these functional groups imparts distinctive electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the importance of cyano groups in modulating the electronic properties of aromatic systems. The cyano group, being electron-withdrawing, significantly influences the reactivity and stability of the molecule. In 2-Cyano-3-methyl-5-(trifluoromethoxy)phenylacetic Acid, this group contributes to the overall polarity of the molecule, enhancing its solubility in polar solvents. This property is particularly advantageous in pharmaceutical applications where solubility is a critical factor for drug delivery.

The methyl group at the 3-position introduces steric hindrance, which can influence the molecule's conformation and reactivity. This steric effect is crucial in determining the molecule's interaction with biological targets, such as enzymes or receptors. Recent research has shown that such substituents can significantly impact bioavailability and pharmacokinetics, making them essential for optimizing drug candidates.

The trifluoromethoxy group at the 5-position is another key feature of this compound. Trifluoromethoxy groups are known for their strong electron-withdrawing effects and high stability due to the presence of three fluorine atoms. These properties make them valuable in various chemical reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. Recent studies have demonstrated that trifluoromethoxy-substituted aromatic compounds exhibit enhanced resistance to metabolic degradation, making them promising candidates for drug development.

Phenylacetic acid derivatives have been extensively studied for their role in natural product synthesis and as building blocks in medicinal chemistry. The parent compound, phenylacetic acid, is a simple aromatic carboxylic acid with a methyl group attached to the benzene ring. The introduction of additional functional groups, such as cyano and trifluoromethoxy groups, expands its versatility and opens up new avenues for application.

Recent advancements in synthetic methodologies have enabled efficient synthesis of 2-Cyano-3-methyl-5-(trifluoromethoxy)phenylacetic Acid. Traditional methods often involve multi-step reactions with various coupling agents and protecting groups. However, modern approaches leverage catalytic processes and microwave-assisted synthesis to streamline production while maintaining high yields and purity.

In terms of applications, this compound has shown potential in several areas. In pharmacology, it serves as a lead compound for designing novel drugs targeting various diseases, including cancer and inflammatory conditions. Its unique structural features allow for fine-tuning of pharmacodynamic properties such as potency and selectivity.

Additionally, 2-Cyano-3-methyl-5-(trifluoromethoxy)phenylacetic Acid has been explored in materials science for its role in polymer synthesis and as a precursor for advanced materials with tailored electronic properties. Its ability to participate in diverse chemical reactions makes it a versatile building block in material design.

Recent research has also delved into its environmental impact and biodegradability. Studies indicate that while the compound exhibits high stability under standard conditions, it can undergo microbial degradation under specific environmental conditions. This information is crucial for assessing its ecological footprint and ensuring sustainable use.

In conclusion, 2-Cyano-3-methyl-5-(trifluoromethoxy)phenylacetic Acid (CAS No. 1805460-38-1) stands out as a multifaceted compound with significant potential across various scientific domains. Its unique combination of functional groups provides a platform for innovative research and development, driving advancements in medicine, materials science, and beyond.